N-(2-ethoxyphenyl)-2-((3-isopropyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(5-methyl-4-oxo-7-phenyl-3-propan-2-ylpyrrolo[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C26H28N4O3S/c1-5-33-21-14-10-9-13-20(21)27-22(31)16-34-26-28-23-19(18-11-7-6-8-12-18)15-29(4)24(23)25(32)30(26)17(2)3/h6-15,17H,5,16H2,1-4H3,(H,27,31)
• InChI Key: RFMNZTAEQRDTTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C(C)C)N(C=C3C4=CC=CC=C4)C
• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol

Description

N-(2-ethoxyphenyl)-2-((3-isopropyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H28N4O3S and its molecular weight is 476.6. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-((3-isopropyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-((3-isopropyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Potential

The compound is involved in synthetic pathways leading to heterocyclic derivatives, indicating its versatility in drug development. For instance, it has been used as a precursor for creating compounds with analgesic and anti-inflammatory activities, similar to those of acetylsalicylic acid, without significant toxicity at certain dosages (Cannito et al., 1990). Additionally, novel heterocyclic compounds derived from this chemical structure have been synthesized, showing promise as COX-1/COX-2 inhibitors, with significant analgesic and anti-inflammatory activities, comparing favorably with standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Radioligand and Imaging Applications

In radiopharmaceutical sciences, derivatives of this compound class have been developed for use as selective radioligands in PET imaging. These compounds, such as DPA-714, are designed with fluorine atoms for labeling with fluorine-18, allowing in vivo imaging of specific protein targets (Dollé et al., 2008).

Antitumor Activity

The synthesis of thienopyrimidine and thienotriazolopyrimidine derivatives from this chemical framework has been explored for their antitumor activities. Certain derivatives display potent anticancer activity against various human cancer cell lines, demonstrating the potential of this compound class in oncology research (Hafez & El-Gazzar, 2017).

Cytotoxic Activity and Anticancer Research

Derivatives of this compound have been synthesized with a focus on finding new anticancer agents. Some synthesized compounds showed appreciable cancer cell growth inhibition against multiple cancer cell lines, highlighting their potential utility in developing new cancer therapies (Al-Sanea et al., 2020).